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Compound of Interest

Compound Name: 3-Fluorophenylacetone

Cat. No.: B132418

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and physical and
chemical properties for 3-Fluorophenylacetone (CAS No: 1737-19-5). The information is
compiled and presented to meet the needs of professionals in research and development.

Chemical and Physical Properties

3-Fluorophenylacetone is a substituted phenylacetone that serves as an analytical reference
standard and a precursor in the synthesis of amphetamines.[1][2] Its physical and chemical
properties are summarized below for easy reference.
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Property Value Source(s)
Molecular Formula CoHoFO [11[31[4][5]
Molecular Weight 152.16 g/mol [3114]
Physical State Liquid [5]

Color Pale yellow [5]

Purity >98% [1][5]
Normal Boiling Point 490.12 K [4]
Normal Melting Point 280.65 K [4]
Critical Temperature 698.29 K [4]
Critical Pressure 3272.78 kPa [4]
Critical Volume 0.456 m3/kmol [4]
Enthalpy of Vaporization 44.50 kJ/mol [4]
Enthalpy of Fusion 17.40 kJ/mol [4]

Water Solubility (log10WS) -2.30 (moal/l) [4]

Octanol/Water Partition
o 1.957 [4]
Coefficient (logPoct/wat)

Safety and Hazards
GHS Hazard Classification

3-Fluorophenylacetone is classified as a hazardous substance. The GHS classification,
based on aggregated data from multiple sources, is as follows.[3]
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Hazard Class Category GHS Code Hazard Statement
Flammable liquids 4 H227 Combustible liquid
Skin

2 H315 Causes skin irritation

corrosion/irritation

Serious eye Causes serious eye
L 2A H319 L
damage/eye irritation irritation
Specific target organ
toxicity — single May cause respirator
Yy g . H335 | .y. p y
exposure (Respiratory irritation
tract irritation)
e . May cause an allergic
Sensitization, Skin 1 H317

skin reaction

Hazard Pictograms and Signal Word

e Pictogram: GHSO07 (Exclamation Mark)

» Signal Word: Warning[3]

Handling and Storage Protocols

Proper handling and storage are crucial to ensure safety when working with 3-

Fluorophenylacetone.

Personal Protective Equipment (PPE)

A standardized workflow for handling this chemical, including the necessary PPE, is outlined

below.
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4 Preparation )

Work in a well-ventilated area
(e.g., chemical fume hood)

. Select Location

Gather Required PPE:
- Safety Goggles/Face Shield
- Chemically Resistant Gloves

- Lab Coat
\- J
2. Proceed with work
4 Handling )
Y
Handle 3-Fluorophenylacetone
- Avoid contact with skin and eyes
- Do not breathe mist/vapors/spray
After completion
: 4 Post-Handling )
4
Prohibited Actions: Decontaminate & Clean:
- Do not eat, drink, or smoke - Wash hands thoroughly
- Avoid ignition sources - Clean work surfaces
\- J

3. Waste Management

Dispose of waste in
approved hazardous waste container

- J

Click to download full resolution via product page

Standard Laboratory Workflow for Handling 3-Fluorophenylacetone.

Safe Handling Practices
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o Ventilation: Always use this substance in a well-ventilated area, preferably within a chemical
fume hood.[6][7]

» Personal Hygiene: Avoid contact with skin, eyes, and clothing.[6][8] Do not eat, drink, or
smoke when using this product.[7][8] Wash hands thoroughly after handling.[7][8]

« Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[9][10]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[8]

Storage Conditions

o Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated
place.[8][9]

e Incompatible Materials: Store away from strong oxidizing agents.[9]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in case of exposure.

Exposure to 3-Fluorophenylacetone

Inhale on Skin in Eyes Swallowed
/ }A{nes of Exposure & Immediate Amﬂ\ \
Inhalation Skin Contact Eye Contact Ingestion
- Remove to fresh air - Wash off immediately with soap and plenty of water - Rinse immediately with plenty of water for at least 15 minutes - Clean mouth with water
- If not breathing, give artificial respirati - Remove contaminated clothing - Also under the eyelids - Do NOT induce vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page
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First Aid Procedures for Exposure to 3-Fluorophenylacetone.

» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[8] Seek medical attention.[8]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[8] Get medical attention.[3]

 Inhalation: Move the person to fresh air.[8] If breathing is difficult or has stopped, provide
artificial respiration.[8] Get medical attention.[8]

 Ingestion: Clean the mouth with water and seek medical attention.[8] Do not induce vomiting.
[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical, or
chemical foam.[8][9]

o Specific Hazards: The substance is a combustible liquid.[9] Thermal decomposition can lead
to the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, and
gaseous hydrogen fluoride (HF).[8][9]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][9]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[9][10]
Avoid contact with the substance.

o Containment: Absorb the spill with inert material such as sand, silica gel, or vermiculite.[9]
[10]

» Disposal: Collect the absorbed material into a suitable, closed container for disposal by an
approved waste disposal plant.[7][9]

Toxicological Information
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Detailed toxicological data for 3-Fluorophenylacetone is not extensively available. However,
the GHS classification indicates that it is an irritant to the skin, eyes, and respiratory system.[3]
It may also cause an allergic skin reaction.[3]

Role in Synthetic Chemistry

3-Fluorophenylacetone is primarily known as a precursor in the synthesis of fluorinated
amphetamine analogues.[1] This is a critical piece of information for drug development
professionals and forensic chemists. The logical relationship is straightforward:

Chemical Synthesis
(e.g., Reductive Amination)

Click to download full resolution via product page

3-Fluorophenylacetone [—» Fluoroamphetamine Analogues

Role of 3-Fluorophenylacetone as a chemical precursor.

This guide is intended for informational purposes for trained professionals. Always refer to the
most current and complete Safety Data Sheet (SDS) provided by your supplier before handling
this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b132418#3-fluorophenylacetone-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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